Cas no 864925-89-3 (ethyl 3-carbamoyl-2-pentanamido-4H,5H,6H,7H-thieno2,3-cpyridine-6-carboxylate)

• Product Name: ethyl 3-carbamoyl-2-pentanamido-4H,5H,6H,7H-thieno2,3-cpyridine-6-carboxylate
• CAS No: 864925-89-3
• MF: C₁₆H₂₃N₃O₄S
• MW: 353.436522722244
• CID: 6612309
• PubChem ID: 4442384
• Update Time: 2025-11-07

ethyl 3-carbamoyl-2-pentanamido-4H,5H,6H,7H-thieno2,3-cpyridine-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 3-carbamoyl-2-pentanamido-4H,5H,6H,7H-thieno2,3-cpyridine-6-carboxylate
• SR-01000011239
• AKOS024604289
• 864925-89-3
• F1298-0058
• SR-01000011239-1
• ethyl 3-carbamoyl-2-(pentanoylamino)-5,7-dihydro-4H-thieno[2,3-c]pyridine-6-carboxylate
• ethyl 3-carbamoyl-2-pentanamido-4H,5H,6H,7H-thieno[2,3-c]pyridine-6-carboxylate
• AB00685815-01
• ethyl 3-carbamoyl-2-pentanamido-4,5-dihydrothieno[2,3-c]pyridine-6(7H)-carboxylate

• Inchi： 1S/C16H23N3O4S/c1-3-5-6-12(20)18-15-13(14(17)21)10-7-8-19(9-11(10)24-15)16(22)23-4-2/h3-9H2,1-2H3,(H2,17,21)(H,18,20)
• InChI Key： BULORICKFBSTGI-UHFFFAOYSA-N
• SMILES： S1C(=C(C(N)=O)C2=C1CN(C(=O)OCC)CC2)NC(CCCC)=O

Computed Properties

• Exact Mass: 353.14092740g/mol
• Monoisotopic Mass: 353.14092740g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 7
• Complexity: 488
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 130Ų

Additional information on ethyl 3-carbamoyl-2-pentanamido-4H,5H,6H,7H-thieno2,3-cpyridine-6-carboxylate

Comprehensive Overview of Ethyl 3-carbamoyl-2-pentanamido-4H,5H,6H,7H-thieno[2,3-c]pyridine-6-carboxylate (CAS No. 864925-89-3)

The compound ethyl 3-carbamoyl-2-pentanamido-4H,5H,6H,7H-thieno[2,3-c]pyridine-6-carboxylate (CAS No. 864925-89-3) is a highly specialized organic molecule with a unique structural framework. Its intricate name reflects the presence of multiple functional groups, including a thienopyridine core, an ethyl ester, and an amide moiety. These features make it a subject of interest in pharmaceutical research, particularly in the development of novel therapeutic agents. The compound's CAS number 864925-89-3 serves as a critical identifier for researchers and regulatory bodies, ensuring precise communication in scientific literature and databases.

In recent years, the demand for heterocyclic compounds like thienopyridines has surged due to their versatile applications in drug discovery. The ethyl 3-carbamoyl-2-pentanamido-4H,5H,6H,7H-thieno[2,3-c]pyridine-6-carboxylate is no exception, as its structure offers potential interactions with biological targets. Researchers are particularly intrigued by its carbamoyl and pentanamido groups, which may enhance binding affinity and pharmacokinetic properties. This aligns with the growing trend of structure-activity relationship (SAR) studies, a hot topic in medicinal chemistry.

The synthesis of CAS 864925-89-3 involves multi-step organic reactions, often requiring precise control of conditions to achieve high yields and purity. Key steps may include cyclization of the thienopyridine ring, followed by amide coupling and esterification. Such synthetic routes are frequently discussed in academic forums and patent literature, reflecting the compound's relevance in process chemistry and scale-up strategies. These aspects are critical for industries aiming to optimize production while maintaining cost-efficiency.

From a pharmacological perspective, the thieno[2,3-c]pyridine scaffold is known for its bioactivity, often linked to central nervous system (CNS) targets. While specific applications of ethyl 3-carbamoyl-2-pentanamido-4H,5H,6H,7H-thieno[2,3-c]pyridine-6-carboxylate are still under investigation, analogous compounds have shown promise in modulating neurotransmitter receptors. This has sparked interest in its potential role in addressing neurological disorders, a trending topic in healthcare research.

Analytical characterization of 864925-89-3 typically employs advanced techniques such as nuclear magnetic resonance (NMR), high-performance liquid chromatography (HPLC), and mass spectrometry (MS). These methods ensure the compound's identity and purity, which are paramount for regulatory compliance and preclinical studies. The emphasis on quality control resonates with current industry standards, where Good Manufacturing Practices (GMP) are rigorously enforced.

In summary, ethyl 3-carbamoyl-2-pentanamido-4H,5H,6H,7H-thieno[2,3-c]pyridine-6-carboxylate (CAS No. 864925-89-3) represents a fascinating intersection of synthetic chemistry and drug development. Its structural complexity and potential bioactivity make it a valuable candidate for further exploration, particularly in the context of targeted therapies and precision medicine. As research progresses, this compound may contribute to breakthroughs in treating complex diseases, aligning with global healthcare priorities.